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Compound of Interest

Compound Name: Elatol

Cat. No.: B1200643

Elatol, a halogenated sesquiterpene derived from the red algae Laurencia, has emerged as a
promising natural compound with potent antitumor properties. This guide provides an objective
comparison of Elatol's performance against other established and investigational anticancer
agents, supported by experimental data. It is intended for researchers, scientists, and drug
development professionals seeking to evaluate the therapeutic potential of Elatol.

Comparative Analysis of In Vitro Cytotoxicity

The antitumor activity of Elatol and its comparators has been evaluated across a range of
human cancer cell lines. The following table summarizes the half-maximal inhibitory
concentration (IC50) and half-maximal cytotoxic concentration (CC50) values, providing a
guantitative measure of their potency. It is important to note that direct comparison of these
values should be approached with caution, as experimental conditions such as incubation
times and specific assays used may vary between studies.
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. IC50/CC50
Compound Cell Line Cancer Type (M) Reference(s)
M
Non-Small Cell
Elatol A549 6.24 [1]
Lung Cancer
Rhabdomyosarc
RD 14.24
oma
Silvestrol HT-29 Colon Cancer 0.0007 - 0.004 [2][3]
PC-3 Prostate Cancer ~0.06 [4]
Non-Small Cell
A549 0.00942 [3]
Lung Cancer
MCF-7 Breast Cancer ~0.003 [5]
T-47D Breast Cancer ~0.001 [5]
Acute Myeloid
MV4-11 _ 0.0027 - 0.011 [2]161[7118]
Leukemia
us7 Glioblastoma 0.013 [9]
U251 Glioblastoma 0.023 [9]
] ] Hepatocellular
Tigecycline HepG2 ) 1.723 [10]
Carcinoma
Hepatocellular
Huh? ) 7.695 [10]
Carcinoma
A375 Melanoma 7.24-82.0 [11][12][13]
COLO 829 Melanoma 19.2-91.5 [12]
MCF-7 Breast Cancer 10-25 [14]
T-47D Breast Cancer 10-25 [14]

Mechanism of Action: Signaling Pathways
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Elatol exerts its antitumor effects through a multi-faceted mechanism of action, primarily by
inhibiting protein synthesis. It targets the eukaryotic initiation factor 4A (elF4A), a key
component of the translation initiation complex, and also disrupts mitochondrial translation.
This dual inhibition leads to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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